Cas no 2416229-21-3 (1,3-dimethyl-octahydro-1H-isoindole, Mixture of diastereomers)

• Product Name: 1,3-dimethyl-octahydro-1H-isoindole, Mixture of diastereomers
• CAS No: 2416229-21-3
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• MDL: MFCD32668157
• CID: 5674506
• PubChem ID: 146155589
• Update Time: 2025-06-14

1,3-dimethyl-octahydro-1H-isoindole, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-26621536
• 1,3-dimethyl-octahydro-1H-isoindole
• 1,3-Dimethyl-2,3,3a,4,5,6,7,7a-octahydro-1H-isoindole
• 2416229-21-3
• 1,3-dimethyl-octahydro-1H-isoindole, Mixture of diastereomers

• MDL： MFCD32668157
• Inchi： 1S/C10H19N/c1-7-9-5-3-4-6-10(9)8(2)11-7/h7-11H,3-6H2,1-2H3
• InChI Key： MROPKEBRRTVRLU-UHFFFAOYSA-N
• SMILES： N1C(C)C2CCCCC2C1C

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12Ų

Additional information on 1,3-dimethyl-octahydro-1H-isoindole, Mixture of diastereomers

Recent Advances in the Study of 1,3-dimethyl-octahydro-1H-isoindole (Mixture of Diastereomers) and Its Applications in Chemical Biology and Medicine

The compound 1,3-dimethyl-octahydro-1H-isoindole (CAS: 2416229-21-3), a mixture of diastereomers, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amine structure, characterized by its unique stereochemical properties, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and antimicrobial therapies. Recent studies have focused on elucidating its molecular interactions, synthetic pathways, and pharmacological profiles, positioning it as a valuable scaffold for drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic optimization of 1,3-dimethyl-octahydro-1H-isoindole, emphasizing its stereoselective synthesis to isolate individual diastereomers. The research team employed asymmetric hydrogenation and chiral auxiliary techniques to achieve high enantiomeric purity, which is critical for understanding structure-activity relationships (SAR). Their findings revealed that the (3R,3aR,7aS)-isomer exhibited enhanced binding affinity to σ1 receptors, a target implicated in neuropathic pain and neurodegenerative diseases.

In parallel, pharmacological evaluations of this compound have demonstrated its multimodal activity. Preclinical trials highlighted its ability to modulate neurotransmitter systems, particularly dopamine and serotonin receptors, suggesting potential applications in mood disorders and schizophrenia. Additionally, its lipophilic nature and blood-brain barrier permeability, as reported in a 2024 ACS Chemical Neuroscience paper, make it a promising candidate for CNS-targeted therapeutics. Molecular docking studies further supported these observations, identifying key interactions with receptor binding sites.

Beyond CNS applications, 1,3-dimethyl-octahydro-1H-isoindole derivatives have shown antimicrobial properties. A recent European Journal of Medicinal Chemistry publication detailed its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism involves disruption of bacterial cell membrane integrity, as confirmed through fluorescence microscopy and membrane potential assays. Researchers are now exploring hybrid molecules combining this scaffold with known antibiotics to combat resistance.

The compound’s versatility extends to chemical biology tools. Its incorporation into fluorescent probes, as described in a 2023 Chemical Communications article, enables real-time tracking of cellular processes. These probes leverage the isoindoline core’s stability and synthetic flexibility, offering new insights into intracellular signaling pathways. Such tools are invaluable for high-throughput screening and target validation in drug discovery pipelines.

Despite these advances, challenges remain in large-scale synthesis and toxicity profiling. Current efforts, including a collaborative project between academic and industrial partners (reported in Organic Process Research & Development), aim to develop greener catalytic methods for production. Preliminary results indicate that flow chemistry techniques can improve yield and reduce waste, addressing sustainability concerns while maintaining stereochemical control.

In conclusion, 1,3-dimethyl-octahydro-1H-isoindole (2416229-21-3) represents a multifaceted compound with expanding roles in medicinal chemistry and chemical biology. Ongoing research continues to uncover its therapeutic potential, synthetic adaptability, and utility as a molecular tool. Future directions may include clinical translation of its CNS applications and further exploration of its antimicrobial mechanisms, solidifying its position in next-generation drug development.